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Compound of Interest

Compound Name: N-tert-Butyldiethanolamine

Cat. No.: B146128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of N-tert-
Butyldiethanolamine (CAS No. 2160-93-2), a versatile tertiary amine with significant

applications as a chemical intermediate in various industries, including pharmaceuticals and

polymer manufacturing. This document consolidates key data from multiple sources, outlines

experimental methodologies for property determination, and presents logical workflows and

reaction pathways through structured diagrams.

Core Physicochemical Data
The following tables summarize the essential physicochemical properties of N-tert-
Butyldiethanolamine.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 2-[tert-butyl(2-hydroxyethyl)amino]ethanol[1][2]

CAS Number 2160-93-2[1][3]

Molecular Formula C₈H₁₉NO₂[1][3][4][5]

Molecular Weight 161.24 g/mol [1][4][5][6]

SMILES String CC(C)(C)N(CCO)CCO[1][7]

InChI
1S/C8H19NO2/c1-8(2,3)9(4-6-10)5-7-11/h10-

11H,4-7H2,1-3H3[1][7]

InChI Key XHJGXOOOMKCJPP-UHFFFAOYSA-N[1][7]

Table 2: Physical and Chemical Properties
Property Value

Physical State Solid at room temperature[3][7][8]

Appearance White to yellow or orange powder or lump[9]

Odor Ammoniacal, fish-like (typical for amines)

Melting Point 40-45 °C[4][7][8]

Boiling Point 136-139 °C at 12 mmHg[4][7][8]

Density 0.983 g/mL at 25 °C[4][7][8]

Refractive Index n20/D 1.4666[4][7][8]

Flash Point 140 °C (284 °F) - closed cup[10]

Solubility
Completely soluble in water[4][8] and organic

solvents

pKa 14.42 ± 0.10 (Predicted)[4][11]

Experimental Protocols
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The determination of the physicochemical properties of N-tert-Butyldiethanolamine follows

standardized methodologies, such as those established by ASTM International and the

Organisation for Economic Co-operation and Development (OECD). While specific

experimental reports for this compound are not detailed in the public literature, the following

outlines the general procedures employed for key parameters.

Melting Point Determination
The melting point of N-tert-Butyldiethanolamine is determined using the capillary tube

method. A small, powdered sample is packed into a capillary tube, which is then heated in a

calibrated apparatus. The temperatures at which the substance begins to melt and completely

liquefies are recorded as the melting range. This method provides an indication of the purity of

the compound.

Boiling Point Determination
The boiling point is measured at reduced pressure due to the relatively high boiling point of N-
tert-Butyldiethanolamine at atmospheric pressure. A sample is heated in a distillation

apparatus under a specific vacuum pressure (e.g., 12 mmHg), and the temperature at which

the liquid boils and its vapor is in equilibrium with the liquid is recorded.

Density Measurement
The density of N-tert-Butyldiethanolamine is determined by measuring the mass of a known

volume of the substance at a specific temperature, typically 25 °C. A pycnometer or a digital

density meter can be used for this measurement to ensure accuracy.

Refractive Index Measurement
The refractive index, a measure of how light propagates through the substance, is determined

using a refractometer. A drop of the liquid sample (if melted) is placed on the prism of the

instrument, and the refractive index is read at a specified temperature (20 °C) and wavelength

(the D-line of the sodium spectrum).

Visualizations: Workflows and Reactions
The following diagrams illustrate the synthesis of N-tert-Butyldiethanolamine, a general

workflow for its physicochemical characterization, and its application in polyurethane synthesis.
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Synthesis of N-tert-Butyldiethanolamine

Reactants Reaction Conditions

tert-Butylamine

N-tert-Butyldiethanolamine

Ethylene Oxide Catalyst Temperature: 50-160 °C Pressure: 0-0.8 MPa

Click to download full resolution via product page

Caption: Synthesis of N-tert-Butyldiethanolamine from tert-butylamine and ethylene oxide.

Physicochemical Characterization Workflow

Physical Property Determination Structural and Purity Analysis

Sample of N-tert-Butyldiethanolamine

Melting Point Analysis Boiling Point Analysis Density Measurement Refractive Index Measurement NMR Spectroscopy IR Spectroscopy GC-MS for Purity

Compilation of Physicochemical Data

Technical Data Sheet Generation
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Caption: General workflow for the physicochemical characterization of a chemical substance.

Use in Polyurethane Synthesis

Monomers

Diisocyanate

Polymerization

Polyol N-tert-Butyldiethanolamine
(Chain Extender/Cross-linker)

Polyurethane

Click to download full resolution via product page

Caption: Role of N-tert-Butyldiethanolamine as a chain extender in polyurethane synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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